Cas no 88456-95-5 (Hexanoic acid, 2,6-diisocyanato-, 4-isocyanatobutyl ester)

• Product Name: Hexanoic acid, 2,6-diisocyanato-, 4-isocyanatobutyl ester
• CAS No: 88456-95-5
• MF: C₁₃H₁₇N₃O₅
• MW: 295.291183233261
• CID: 632182
• PubChem ID: 53739278
• Update Time: 2025-04-19

Hexanoic acid, 2,6-diisocyanato-, 4-isocyanatobutyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2,6-diisocyanato-, 4-isocyanatobutyl ester
• 4-isocyanatobutyl 2,6-diisocyanatohexanoate
• 4-Isocyanatobutyl N~2~,N~6~-bis(oxomethylidene)lysinate
• DTXSID30706321
• SCHEMBL23721647
• 88456-95-5

• Inchi： 1S/C13H17N3O5/c17-9-14-6-2-1-5-12(16-11-19)13(20)21-8-4-3-7-15-10-18/h12H,1-8H2
• InChI Key： CTLADZBFMBTSHN-UHFFFAOYSA-N
• SMILES： O(CCCCN=C=O)C(C(CCCCN=C=O)N=C=O)=O

Computed Properties

• Exact Mass: 295.11682065g/mol
• Monoisotopic Mass: 295.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 115Ų